Cas no 2172343-46-1 (1-benzyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopyrrolidine-3-carboxylic acid)

• Product Name: 1-benzyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopyrrolidine-3-carboxylic acid
• CAS No: 2172343-46-1
• MF: C₃₁H₃₃N₃O₅
• MW: 527.61082816124
• CID: 6012117
• PubChem ID: 165878645
• Update Time: 2025-06-11

1-benzyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopyrrolidine-3-carboxylic acid
• 2172343-46-1
• 1-benzyl-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]pyrrolidine-3-carboxylic acid
• EN300-1543828

• Inchi： 1S/C31H33N3O5/c1-21(17-28(35)33-31(29(36)37)15-16-34(20-31)18-22-9-3-2-4-10-22)32-30(38)39-19-27-25-13-7-5-11-23(25)24-12-6-8-14-26(24)27/h2-14,21,27H,15-20H2,1H3,(H,32,38)(H,33,35)(H,36,37)
• InChI Key： YUBYGRAMNQTADR-UHFFFAOYSA-N
• SMILES： OC(C1(CN(CC2C=CC=CC=2)CC1)NC(CC(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 527.24202116g/mol
• Monoisotopic Mass: 527.24202116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 39
• Rotatable Bond Count: 10
• Complexity: 854
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 108Ų

Additional information on 1-benzyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopyrrolidine-3-carboxylic acid

Comprehensive Analysis of 1-benzyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopyrrolidine-3-carboxylic acid (CAS No. 2172343-46-1)

The compound 1-benzyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopyrrolidine-3-carboxylic acid (CAS No. 2172343-46-1) is a highly specialized organic molecule with significant applications in peptide synthesis and medicinal chemistry. Its complex structure, featuring a pyrrolidine core, a benzyl group, and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the development of novel therapeutics. Researchers and pharmaceutical companies are increasingly interested in this compound due to its role in solid-phase peptide synthesis (SPPS), a technique widely used in drug discovery and biotechnology.

One of the most searched questions in the field of peptide chemistry is: "What is the role of Fmoc in peptide synthesis?" The Fmoc group in 1-benzyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopyrrolidine-3-carboxylic acid serves as a temporary protecting group for the amino functionality during peptide chain assembly. This allows for selective deprotection under mild basic conditions, minimizing side reactions and improving yield. The growing demand for custom peptides and bioconjugates in research and therapeutic applications has further highlighted the importance of such advanced intermediates.

Another trending topic in organic chemistry is the exploration of pyrrolidine derivatives for their bioactive potential. The pyrrolidine ring in this compound contributes to its conformational rigidity, which is crucial for mimicking natural peptide structures. This property is particularly relevant in the design of peptidomimetics, a class of molecules that mimic the biological activity of peptides but with enhanced stability and bioavailability. As such, 1-benzyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopyrrolidine-3-carboxylic acid is often discussed in forums and research papers focusing on drug design and structure-activity relationships (SAR).

From a synthetic perspective, the carboxylic acid moiety in this compound offers versatility for further functionalization. It can be activated to form amide bonds, enabling its incorporation into larger peptide sequences or conjugation with other biomolecules. This feature aligns with the current interest in click chemistry and bioconjugation techniques, which are widely used in the development of targeted therapies and diagnostic tools. Researchers frequently search for "efficient methods for carboxylic acid activation", making this aspect of the compound particularly noteworthy.

The benzyl group in 1-benzyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopyrrolidine-3-carboxylic acid also plays a critical role in its reactivity and solubility profile. Benzyl-protected intermediates are often preferred in organic synthesis due to their stability under a wide range of conditions. This aligns with the industry's shift toward greener chemistry practices, as benzyl groups can be removed under catalytic hydrogenation, reducing the need for harsh reagents. The compound's compatibility with microwave-assisted synthesis and flow chemistry—two hot topics in modern synthetic methodologies—further enhances its appeal.

In summary, 1-benzyl-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidopyrrolidine-3-carboxylic acid (CAS No. 2172343-46-1) is a multifaceted compound with broad applications in peptide chemistry and drug development. Its structural features, including the Fmoc group, pyrrolidine ring, and carboxylic acid, make it a subject of ongoing research and innovation. As the demand for precision medicine and biologics continues to rise, this compound is poised to remain a key player in the field of synthetic and medicinal chemistry.